Cas no 1270511-40-4 (2-amino-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1270511-40-4
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5786476
• PubChem ID: 77130141
• Update Time: 2023-12-26

2-amino-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1270511-40-4
• 2-amino-2-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1929702
• 2-Amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-methoxy-5-(trifluoromethyl)-
• 2-amino-2-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C10H12F3NO2/c1-16-9-3-2-6(10(11,12)13)4-7(9)8(14)5-15/h2-4,8,15H,5,14H2,1H3
• InChI Key： XBBTVXKCYIGBGW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(CO)N)OC)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 331.7±42.0 °C(Predicted)
• pka: 12.32±0.10(Predicted)